Cas no 438231-11-9 (4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol)

4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol structure
438231-11-9 structure
Product Name:4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
CAS No:438231-11-9
MF:C9H10N4S
MW:206.267499446869
MDL:MFCD03075386
CID:878731
PubChem ID:3717567
Update Time:2026-04-29

4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol
    • 4-ethyl-3-pyridin-2-yl-1H-1,2,4-triazole-5-thione
    • 4-Ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
    • 4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD03075386
    • Inchi： InChI=1S/C9H10N4S/c1-2-13-8(11-12-9(13)14)7-5-3-4-6-10-7/h3-6H,2H2,1H3,(H,12,14)
    • InChI Key： YUPBGDLTPFQSKW-UHFFFAOYSA-N
    • SMILES： CCN1C(=NN=C1S)C2=CC=CC=N2

Computed Properties

  • Exact Mass: 206.06300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 82.40000
  • LogP: 1.64870

4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM114664-5g
4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
 438231-11-9 95%
5g
 $420 2021-08-06
Chemenu
CM114664-10g
4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
 438231-11-9 95%
10g
 $720 2021-08-06
TRC
B441733-100mg
4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
 438231-11-9
100mg
 $ 70.00 2022-06-07
TRC
B441733-500mg
4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
 438231-11-9
500mg
 $ 230.00 2022-06-07
TRC
B441733-1g
4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
 438231-11-9
1g
 $ 340.00 2022-06-07
abcr
AB214874-1 g
4-Ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol; 95%
 438231-11-9
1 g
 €230.10 2023-07-20
abcr
AB214874-5 g
4-Ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol; 95%
 438231-11-9
5 g
 €749.60 2023-07-20
Chemenu
CM114664-1g
4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
 438231-11-9 95%
1g
 $*** 2023-05-30
Chemenu
CM114664-5g
4-ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
 438231-11-9 95%
5g
 $*** 2023-05-30
eNovation Chemicals LLC
Y1264172-1g
4-Ethyl-5-pyridin-2-yl-4H-1,2,4-triazole-3-thiol
 438231-11-9 95%
1g
 $185 2024-06-07

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